Cas no 1256355-73-3 ((3-((2,4-Dichlorobenzyl)oxy)phenyl)boronic acid)

(3-((2,4-Dichlorobenzyl)oxy)phenyl)boronic acid is a boronic acid derivative featuring a dichlorobenzyl ether linkage, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its structural design enhances stability and reactivity, particularly in forming carbon-carbon bonds for pharmaceutical and agrochemical synthesis. The electron-withdrawing dichlorobenzyl group improves its compatibility with sensitive substrates, while the boronic acid moiety ensures efficient transmetalation in palladium-catalyzed processes. This compound is particularly useful in constructing complex biaryl structures due to its controlled reactivity and selectivity. It is typically supplied in high purity, ensuring reliable performance in synthetic applications. Proper handling under inert conditions is recommended to preserve its stability.
(3-((2,4-Dichlorobenzyl)oxy)phenyl)boronic acid structure
1256355-73-3 structure
Product Name:(3-((2,4-Dichlorobenzyl)oxy)phenyl)boronic acid
CAS No:1256355-73-3
MF:C13H11BCl2O3
MW:296.941642045975
MDL:MFCD12463475
CID:828668
PubChem ID:43145333
Update Time:2025-06-07

(3-((2,4-Dichlorobenzyl)oxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-((2,4-Dichlorobenzyl)oxy)phenyl)boronic acid
    • 3-(2,4-DICHLOROPHENYLMETHOXY)PHENYLBORONIC ACID
    • SCHEMBL2562469
    • {3-[(2,4-Dichlorophenyl)methoxy]phenyl}boronic acid
    • CS-0175219
    • [3-[(2,4-dichlorophenyl)methoxy]phenyl]boronic acid
    • DTXSID00655559
    • 1256355-73-3
    • (3-((2,4-Dichlorobenzyl)oxy)phenyl)boronicacid
    • AKOS005874822
    • MDL: MFCD12463475
    • Inchi: 1S/C13H11BCl2O3/c15-11-5-4-9(13(16)7-11)8-19-12-3-1-2-10(6-12)14(17)18/h1-7,17-18H,8H2
    • InChI Key: OHFVLEYVTWBNMI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1COC1C=CC=C(B(O)O)C=1)Cl

Computed Properties

  • Exact Mass: 296.01800
  • Monoisotopic Mass: 296.0178298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 2.25220

(3-((2,4-Dichlorobenzyl)oxy)phenyl)boronic acid Pricemore >>

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